(R)-1-Ethyl-2-methyl-piperazine
Overview
Description
-(R)-1-Ethyl-2-methyl-piperazine (EMP) is a synthetic compound with a variety of applications in the fields of chemistry and biochemistry. EMP has been used as a reagent in organic synthesis, as a ligand in metal-catalyzed reactions, and as a substrate in biochemical studies. In addition, EMP has been used in the study of the mechanism of action of various enzymes, as well as in the development of therapeutic agents.
Scientific Research Applications
Therapeutic Agent Development
A study by Hsin et al. (2002) focused on creating long-acting dopamine transporter ligands to potentially treat cocaine abuse. This research involved synthesizing and evaluating optically pure hydroxylated derivatives of piperazine analogues, where the enantiomers displayed substantial enantioselectivity in binding to the dopamine and serotonin transporters. Specifically, the R enantiomers were found to have higher affinity for the serotonin transporter, indicating a selective approach to targeting neurotransmitter systems for therapeutic purposes (Hsin et al., 2002).
Receptor Antagonist Studies
Research by Vu et al. (2004) presented the development of novel diamino derivatives of triazolotriazine as potent and selective adenosine A2a receptor antagonists. This study replaced the piperazinyl group with various diamines, demonstrating that certain modifications can significantly impact receptor affinity and selectivity, valuable for Parkinson's disease treatment strategies (Vu et al., 2004).
Flame Retardant Applications
Nguyen et al. (2014) explored the potential of piperazine-phosphonates derivatives as flame retardants on cotton fabric. Their work aimed to understand the thermal decomposition mechanism of cotton fabric treated with these derivatives, contributing to the development of safer and more effective flame-retardant materials (Nguyen et al., 2014).
Protein-Binding Interactions
Karthikeyan et al. (2015) investigated the binding characteristics of a newly synthesized piperazine derivative to bovine serum albumin (BSA), revealing insights into the pharmacokinetic mechanisms of such compounds. This study highlights the importance of understanding how piperazine derivatives interact with proteins, potentially influencing their distribution and efficacy as pharmaceutical agents (Karthikeyan et al., 2015).
properties
IUPAC Name |
(2R)-1-ethyl-2-methylpiperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2/c1-3-9-5-4-8-6-7(9)2/h7-8H,3-6H2,1-2H3/t7-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKCOBIDAJNERRN-SSDOTTSWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCNCC1C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1CCNC[C@H]1C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201304419 |
Source
|
| Record name | (2R)-1-Ethyl-2-methylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201304419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1-Ethyl-2-methyl-piperazine | |
CAS RN |
1187931-30-1 |
Source
|
| Record name | (2R)-1-Ethyl-2-methylpiperazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1187931-30-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2R)-1-Ethyl-2-methylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201304419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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